N-Ethyl-3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidine-1-carboxamide

• IUPAC Name: N-ethyl-3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C15H20F3N3O2/c1-2-19-14(22)21-8-4-5-11(9-21)10-23-13-12(15(16,17)18)6-3-7-20-13/h3,6-7,11H,2,4-5,8-10H2,1H3,(H,19,22)
• InChI Key: HPQZPCPMHASNLZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCCC(C1)COC2=C(C=CC=N2)C(F)(F)F
• Molecular Formula: C15H20F3N3O2
• Molecular Weight: 331.33 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl group, a trifluoromethyl group, a pyridinyl group, and a piperidine group. The trifluoromethyl group is a common motif in medicinal chemistry due to its ability to modulate the physical-chemical properties of drug-like molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The trifluoromethyl group, for example, is a strong electron-withdrawing group, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact molecular structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions would likely involve further studies to understand the compound’s properties, potential uses, and safety profile. This could include experimental studies, computational modeling, and potentially even clinical trials if the compound is intended to be a drug.